1-(1-Benzyl-4-methylpiperidin-4-yl)methylamine

• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol
• IUPAC Name: (1-benzyl-4-methylpiperidin-4-yl)methanamine
• InChI: InChI=1S/C14H22N2/c1-14(12-15)7-9-16(10-8-14)11-13-5-3-2-4-6-13/h2-6H,7-12,15H2,1H3
• InChI Key: YABJOWCDCJBOOW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)CC2=CC=CC=C2)CN

Description

1-(1-Benzyl-4-methylpiperidin-4-yl)methylamine is a useful research compound. Its molecular formula is C14H22N2 and its molecular weight is 218.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A THF (30 ml) solution of 1-benzyl-4-methylpiperidine-4-carboxamide (2.85 g) was added dropwise over 30 minutes to an ice-cooled suspension of LAH (1.40 g) in THF (50 ml) under a flow of argon gas. After beating the reaction to room temperature and stirring for 1 hour, heating and stirring were performed at 50° C. for 1 hour. The reaction liquid was ice-cooled, and a 90% THF aqueous solution (14 mL), a 15% sodium hydroxide aqueous solution (1.4 mL), and water (4.2 mL) were sequentially added. After stirring the reaction liquid at room temperature for 1 hour, Celite filtration was performed, and the filtrate was concentrated under reduced pressure to obtain 1-(1-benzyl-4-methylpiperidin-4-yl)methanamine (2.68 g).